Cas no 1337397-84-8 (3-(2,6-Difluoro-4-iodophenyl)morpholine)

• Product Name: 3-(2,6-Difluoro-4-iodophenyl)morpholine
• CAS No: 1337397-84-8
• MF: C₁₀H₁₀F₂INO
• MW: 325.09378194809
• CID: 6787670
• PubChem ID: 130022787
• Update Time: 2025-10-29

3-(2,6-Difluoro-4-iodophenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 1337397-84-8
• EN300-9496678
• 3-(2,6-Difluoro-4-iodophenyl)morpholine

• Inchi： 1S/C10H10F2INO/c11-7-3-6(13)4-8(12)10(7)9-5-15-2-1-14-9/h3-4,9,14H,1-2,5H2
• Inchi： InChI=1S/C10H10F2INO/c11-7-3-6(13)4-8(12)10(7)9-5-15-2-1-14-9/h3-4,9,14H,1-2,5H2
• InChI Key： SGTQHOWINJPKKG-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=C(C=1)F)C1COCCN1)F
• SMILES： C1COCC(N1)C2=C(C=C(C=C2F)I)F

Computed Properties

• Exact Mass: 324.97752g/mol
• Monoisotopic Mass: 324.97752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(2,6-Difluoro-4-iodophenyl)morpholine

Introduction to 3-(2,6-Difluoro-4-iodophenyl)morpholine (CAS No. 1337397-84-8)

3-(2,6-Difluoro-4-iodophenyl)morpholine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1337397-84-8, is a derivative of morpholine featuring a phenyl ring substituted with fluorine and iodine atoms. The unique structural configuration of this molecule makes it a promising candidate for various applications, particularly in the synthesis of novel pharmaceutical agents.

The molecular structure of 3-(2,6-Difluoro-4-iodophenyl)morpholine consists of a morpholine ring connected to a phenyl group that is halogenated at the 2-position, 6-position, and 4-position with fluorine and iodine atoms, respectively. This arrangement imparts distinct electronic and steric properties to the molecule, which are highly valuable in medicinal chemistry. The presence of fluorine atoms can enhance metabolic stability and binding affinity, while the iodine atom provides a handle for further chemical modifications.

In recent years, there has been a growing interest in the development of fluorinated and iodinated heterocyclic compounds due to their potential therapeutic benefits. The incorporation of these elements into pharmaceutical molecules has been shown to improve pharmacokinetic properties, such as bioavailability and half-life. Furthermore, the iodine atom can be readily functionalized via cross-coupling reactions, making it an excellent intermediate for constructing more complex drug candidates.

One of the most compelling aspects of 3-(2,6-Difluoro-4-iodophenyl)morpholine is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is often associated with various diseases, particularly cancer. By targeting specific kinases, it is possible to develop treatments that modulate these pathways effectively. The structural features of this compound make it an attractive scaffold for designing kinase inhibitors with high selectivity and potency.

Recent studies have demonstrated the potential of 3-(2,6-Difluoro-4-iodophenyl)morpholine as a precursor in the development of novel anticancer agents. Researchers have utilized this compound to synthesize small-molecule inhibitors that target specific kinases involved in tumor progression. For instance, derivatives of this molecule have shown promising activity against tyrosine kinases, which are frequently overexpressed in cancer cells. These findings highlight the importance of fluorinated and iodinated morpholine derivatives in oncology research.

The synthetic pathways for producing 3-(2,6-Difluoro-4-iodophenyl)morpholine have also been optimized to ensure high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations, have been employed to construct the desired molecular framework efficiently. These methods not only improve the scalability of production but also allow for the introduction of additional functional groups tailored to specific pharmacological requirements.

In addition to its applications in oncology, 3-(2,6-Difluoro-4-iodophenyl)morpholine has shown promise in other therapeutic areas. For example, it has been explored as a component in drugs designed to treat inflammatory diseases and neurological disorders. The ability to modify its structure allows researchers to fine-tune its pharmacological profile for different disease targets. This flexibility makes it a versatile building block in drug discovery efforts.

The growing body of research on 3-(2,6-Difluoro-4-iodophenyl)morpholine underscores its significance as a pharmacological intermediate. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly critical role in developing next-generation therapeutics. The combination of fluorine and iodine atoms provides a rich chemical space for innovation, enabling the creation of molecules with tailored biological activities.

In conclusion, 3-(2,6-Difluoro-4-iodophenyl)morpholine (CAS No. 1337397-84-8) is a multifaceted compound with broad applications in pharmaceutical research. Its unique structural features make it an excellent candidate for synthesizing kinase inhibitors and other therapeutic agents. The ongoing studies into its derivatives continue to uncover new possibilities for treating various diseases. As advancements in synthetic chemistry and medicinal chemistry progress，this compound will undoubtedly remain at the forefront of drug discovery efforts.